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Compound of Interest

Compound Name: Undecenoyl chloride

Cat. No.: B1583328 Get Quote

An In-depth Technical Guide to the Safe Handling of Undecenoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and handling guidelines for

undecenoyl chloride (CAS 38460-95-6). Adherence to these protocols is critical to ensure

personnel safety and maintain the integrity of research and development activities.

Chemical Identification and Properties
Undecenoyl chloride, also known as 10-undecenoyl chloride, is a reactive acyl chloride

used in various organic syntheses, including the production of pharmaceuticals, agrochemicals,

and specialty polymers.[1][2][3] Its structure features a terminal double bond and a highly

reactive carbonyl chloride group.[4]

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₁₁H₁₉ClO [4][5][6]

Molecular Weight 202.72 g/mol [2][4][6][7][8]

Appearance Colorless to pale yellow liquid [1][2]

Odor Pungent [1]

Boiling Point 120-122 °C at 10 mmHg [4][7]

Density 0.944 g/mL at 25 °C [7]

Flash Point 93 °C (199.4 °F) [7]

Vapor Density 6.99 (relative to air) [4]

Hazard Identification and Classification
Undecenoyl chloride is a hazardous substance that poses significant risks upon exposure. It

is classified as a combustible, corrosive material and a lachrymator (a substance that causes

tearing).[5] The primary hazards are associated with its high reactivity, particularly with

moisture.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B / 1C

H314: Causes severe skin

burns and eye damage[4][9]

[10][11]

Serious Eye Damage 1
H314: Causes severe skin

burns and eye damage

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Combustible Liquid - H227: Combustible liquid[5]

Corrosive to Metals -
H290: May be corrosive to

metals[10]

Signal Word: Danger[5][9]

Key Reactivity Hazards:

Reaction with Water: Reacts exothermically and rapidly with water and moisture to produce

hydrogen chloride (HCl) gas and 10-undecenoic acid.[4] This reaction is instantaneous and

makes the compound unsuitable for aqueous systems.[4]

Incompatible Materials: Avoid contact with water, strong bases, alcohols, and oxidizing

agents.[4][12]

Thermal Decomposition: Thermal decomposition can release irritating and toxic gases and

vapors, such as hydrogen chloride and carbon monoxide.[5][13]

Safe Handling and Storage Protocols
Proper handling and storage are paramount to minimizing exposure risks.

Engineering Controls
Work exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

[4][12][14]
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Ensure that safety showers and eyewash stations are readily accessible and in close

proximity to the workstation.[5][10][12]

Use a closed system whenever possible to minimize the release of vapors.[10][15]

Employ spark-proof and explosion-proof equipment, and take measures to prevent the

buildup of electrostatic charge.[10][14]

Handling Procedures
A systematic approach to handling ensures safety at every step. The following workflow should

be adopted:
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Preparation

Handling

Post-Procedure

Ensure work area is clean
and fume hood is operational

Don appropriate PPE
(See PPE Diagram)

Assemble all necessary
anhydrous equipment and reagents

Transfer under inert
atmosphere (e.g., Nitrogen, Argon)

Begin Experiment

Perform reaction, maintaining
anhydrous and cool conditions

Carefully quench reaction
(if applicable)

Decontaminate glassware
and equipment

Dispose of waste according
to regulations (See Disposal Section)

Clean work area

Click to download full resolution via product page

Caption: General workflow for handling undecenoyl chloride.
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Storage Requirements
Store containers tightly closed in a dry, cool, and well-ventilated area designated for

corrosives.[5][14]

Maintain an inert atmosphere (e.g., nitrogen or argon) within the container to prevent

hydrolysis.[4]

The recommended storage temperature is below 15°C.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[5][12]

Store separately from incompatible materials such as water, strong bases, and alcohols.[4]

[12][14]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent skin, eye, and respiratory exposure.

Mandatory Personal Protective Equipment

Eye/Face Protection

Chemical safety goggles conforming to EN166
AND a face shield (8-inch minimum).

Hand Protection

Impervious chemical-resistant gloves (e.g., Butyl rubber, Viton).
Inspect prior to use.

Body Protection

Fire/flame resistant lab coat or long-sleeved clothing.
Impervious apron and boots if required.

Respiratory Protection

Use a NIOSH/MSHA or EN 149 approved respirator
if exposure limits are exceeded or irritation occurs.
(e.g., full-facepiece with organic vapor cartridge)

Click to download full resolution via product page

Caption: Required PPE for handling undecenoyl chloride.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields (conforming to EN

166 or NIOSH standards) and a face shield.[5][10][13][14]
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Skin Protection: Handle with impervious gloves that have been inspected prior to use.[5][14]

Wear fire/flame resistant and impervious clothing, such as a lab coat and long-sleeved

garments.[5][12][14]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate organic vapor cartridge (e.g., Type ABEK).[5][14] All

respirator use must comply with local regulations.[10]

First Aid and Emergency Procedures
Immediate and appropriate first aid is crucial in the event of an exposure. Always seek

immediate medical attention after any exposure.[5][10][15]

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. If not breathing, give artificial respiration (avoid mouth-to-mouth).

3. If breathing is difficult, give oxygen.

1. Immediately remove all contaminated clothing.
2. Flush skin with plenty of water for at least 15 minutes.

1. Immediately flush eyes with plenty of water for at least 15 minutes, including under eyelids.
2. Remove contact lenses if present and easy to do.

1. Rinse mouth with water.
2. Do NOT induce vomiting.

3. Never give anything by mouth to an unconscious person.

IMMEDIATELY CALL A POISON CENTER OR DOCTOR/PHYSICIAN

Click to download full resolution via product page

Caption: First aid decision tree for undecenoyl chloride exposure.

Inhalation: Move the person to fresh air at once.[14][16] If breathing has stopped or is

difficult, provide artificial respiration or oxygen.[5][14] Do not use the mouth-to-mouth

method.[5][12] Get emergency medical help immediately.[10][14][15]
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Skin Contact: Immediately remove all contaminated clothing.[5][14] Wash the affected skin

with plenty of water for at least 15 minutes.[5] Call a physician immediately.[5]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[5][14] Remove contact lenses if present and easy to do so.[14] Immediate medical

attention is required.[5]

Ingestion: Rinse mouth with water.[5][14] Do NOT induce vomiting.[5][10][14] Ingestion can

cause severe swelling and damage to delicate tissues with a danger of perforation.[5][12]

Call a physician or poison control center immediately.[5][16]

Spill and Disposal Procedures
Spill Containment and Cleanup

Evacuate personnel to a safe area, keeping people upwind of the spill.[5][12]

Remove all sources of ignition and prevent heat, sparks, or flames from reaching the

material.[5][12][14]

Ventilate the area of the spill.[13]

Contain the spill using an inert, non-combustible absorbent material such as dry sand or

earth.[5][10][13] Do not use combustible materials like sawdust.

Use spark-proof tools to collect the absorbed material into a suitable, closed container for

disposal.[10][14]

Do not allow the substance to be released into the environment or enter sewer systems.[5]

[14]

Waste Disposal
Dispose of waste contents and containers at an approved waste disposal plant in

accordance with all applicable local, state, and federal regulations.[5][10][14]

Combustible packaging materials may be disposed of via controlled incineration with flue gas

scrubbing.[14]
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Toxicological Information
While specific toxicological studies on undecenoyl chloride are limited, the primary danger

stems from its corrosive properties.[4]

Acute Effects: The substance causes severe burns to the skin, eyes, and mucous

membranes.[5][11] Inhalation may cause respiratory irritation. Symptoms of overexposure

can include headache, dizziness, nausea, and vomiting.[5][12] Ingestion is contraindicated

for gastric lavage or emesis due to the risk of esophageal or stomach perforation.[5][12]

Chronic Effects: No data is available on carcinogenicity, mutagenicity, or reproductive toxicity.

[5][12] The toxicological properties have not been fully investigated.[5][12]

This guide is intended for informational purposes for trained professionals. Always refer to the

most current Safety Data Sheet (SDS) for undecenoyl chloride provided by the manufacturer

before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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